5-Ethyl-N-methyl-2-benzothiazolamine

• CAS No.: 50450-72-1
• Molecular Formula: C10H12N2S
• Molecular Weight: 192.28 g/mol
• IUPAC Name: 5-ethyl-N-methyl-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C10H12N2S/c1-3-7-4-5-9-8(6-7)12-10(11-2)13-9/h4-6H,3H2,1-2H3,(H,11,12)
• InChI Key: RURGIRFUEZESGQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)SC(=N2)NC

Description

5-Ethyl-N-methyl-2-benzothiazolamine is a benzothiazole derivative featuring an ethyl group at the 5-position of the benzothiazole ring and a methyl-substituted amine at the 2-position. Benzothiazoles are sulfur- and nitrogen-containing heterocyclic compounds known for their diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties .

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The following table summarizes key structural differences and biological activities of 5-Ethyl-N-methyl-2-benzothiazolamine and analogous heterocycles:

Compound Class	Core Structure	Substituents	Key Activities	Synthesis Method (Reference)
5-Ethyl-N-methyl-2-benzothiazolamine	Benzothiazole	5-Ethyl, N-methylamine	Hypothetical: Antimicrobial	Likely Mannich-type reaction
Benzimidazole hydrazide (e.g., 3a-3b)	Benzimidazole	Hydrazide, substituted benzyl	Anticancer, antimicrobial	Condensation with aldehydes
Benzoxazole-tetrazole hybrid (e.g., compound 3)	Benzoxazole + tetrazole	Ethyl acetate, tetrazole	Antifungal, anti-inflammatory	Multi-step alkylation/cyclization
Thiadiazol-2-amine (e.g., compound I)	Thiadiazole	Benzylideneaminooxy	Antioxidant, antiparasitic	Crystallization

Key Observations:

• Thiadiazole (): Contains two sulfur atoms, contributing to distinct electronic properties and antiparasitic activity .

• Substituent Effects :

  • Ethyl vs. Methyl : Ethyl groups in the target compound may confer greater lipophilicity than methyl substituents in benzoxazole-tetrazole hybrids, affecting bioavailability .
  • N-Methylamine : Compared to hydrazide groups in benzimidazole derivatives (), the N-methylamine in the target compound may reduce polarity, altering solubility and metabolic stability .

Pharmacological and Physical Properties

• Melting Points : Benzothiazoles typically exhibit higher melting points than benzoxazoles due to stronger intermolecular interactions (e.g., compound 4a in : white solid, m.p. unspecified) .
• Spectroscopic Data :
  • 1H-NMR : The N-methyl group in the target compound would show a singlet near δ 2.8–3.2 ppm, distinct from benzoxazole-tetrazole hybrids (e.g., δ 4.2–4.5 ppm for ethyl acetate protons in compound 3) .
  • FT-IR : N-H stretches in benzimidazole hydrazides () appear at ~3200 cm⁻¹, whereas the target compound’s N-methylamine may lack this peak .